N-(3-methylphenyl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetamide
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Overview
Description
N-(3-methylphenyl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetamide, also known as MPA or MPA sulfonamide, is a synthetic compound that has been studied for its potential applications in scientific research. It is a member of the thiadiazole sulfonamide family, which is known to have a wide range of biological activities. MPA has been used in a variety of scientific research applications, such as in the study of enzyme inhibition and in the development of new drugs.
Mechanism of Action
N-(3-methylphenyl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetamide has a variety of mechanisms of action. It acts as an inhibitor of enzyme cyclooxygenase-2 (COX-2), which is involved in the production of pro-inflammatory mediators. Additionally, it acts as an inhibitor of the enzyme acetylcholinesterase (AChE), which is involved in the breakdown of acetylcholine, a neurotransmitter involved in the regulation of muscle contraction. Finally, it acts as an inhibitor of the enzyme telomerase, which is involved in the regulation of cell proliferation.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. In vitro studies have shown that this compound is a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of pro-inflammatory mediators. Additionally, it has been found to be a potent inhibitor of the enzyme acetylcholinesterase (AChE), which is involved in the breakdown of acetylcholine, a neurotransmitter involved in the regulation of muscle contraction. Finally, it has been found to be a potent inhibitor of the enzyme telomerase, which is involved in the regulation of cell proliferation.
Advantages and Limitations for Lab Experiments
The use of N-(3-methylphenyl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetamide in laboratory experiments has both advantages and limitations. One of the main advantages of using this compound is that it is a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of pro-inflammatory mediators. Additionally, it is a potent inhibitor of the enzyme acetylcholinesterase (AChE), which is involved in the breakdown of acetylcholine, a neurotransmitter involved in the regulation of muscle contraction. Finally, it is a potent inhibitor of the enzyme telomerase, which is involved in the regulation of cell proliferation.
The main limitation of using this compound in laboratory experiments is that it is a synthetic compound, and therefore may not be as effective as natural compounds. Additionally, it is not as well-studied as some other compounds, and therefore may not be as well-understood.
Future Directions
There are numerous potential future directions for research involving N-(3-methylphenyl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetamide. One potential direction is to further investigate the biochemical and physiological effects of this compound, as well as to explore its potential applications in the development of new drugs. Additionally, further research could be conducted to explore the potential therapeutic applications of this compound in the treatment of various diseases and conditions. Finally, further research could be conducted to explore the potential side effects of this compound, as well as to explore its potential toxicity.
Synthesis Methods
N-(3-methylphenyl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetamide is synthesized through a multi-step process. The first step involves the reaction of 3-methylphenyl isocyanate with 3-phenyl-1,2,4-thiadiazol-5-yl sulfanylacetamide. This reaction produces a compound known as this compound. The second step involves the reaction of the resulting compound with sulfuric acid, which produces this compound.
Scientific Research Applications
N-(3-methylphenyl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetamide has been used in a variety of scientific research applications. It has been used in the study of enzyme inhibition, as it has been found to be a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2). Additionally, it has been used in the development of new drugs, as it has been found to be a potent inhibitor of the enzyme acetylcholinesterase (AChE). This compound has also been used in the study of cancer, as it has been found to be a potent inhibitor of the enzyme telomerase, which is involved in the regulation of cell proliferation.
properties
IUPAC Name |
N-(3-methylphenyl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N3OS2/c1-12-6-5-9-14(10-12)18-15(21)11-22-17-19-16(20-23-17)13-7-3-2-4-8-13/h2-10H,11H2,1H3,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RBAZUOYEEKKWJZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=O)CSC2=NC(=NS2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N3OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.